Cas no 1192280-94-6 (2-(4-hydroxy-3-methoxyphenyl)propanal)

• Product Name: 2-(4-hydroxy-3-methoxyphenyl)propanal
• CAS No: 1192280-94-6
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 5989566
• PubChem ID: 20496295
• Update Time: 2025-06-12

2-(4-hydroxy-3-methoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxy-3-methoxyphenyl)propanal
• Benzeneacetaldehyde, 4-hydroxy-3-methoxy-α-methyl-
• EN300-1849541
• SCHEMBL11187053
• 1192280-94-6

• Inchi： 1S/C10H12O3/c1-7(6-11)8-3-4-9(12)10(5-8)13-2/h3-7,12H,1-2H3
• InChI Key： WJPFQKFBHBVAMC-UHFFFAOYSA-N
• SMILES： C1(C(C)C=O)=CC=C(O)C(OC)=C1

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.131±0.06 g/cm3(Predicted)
• Boiling Point: 302.4±32.0 °C(Predicted)
• pka: 9.82±0.31(Predicted)

Additional information on 2-(4-hydroxy-3-methoxyphenyl)propanal

Introduction to 2-(4-hydroxy-3-methoxyphenyl)propanal (CAS No. 1192280-94-6)

2-(4-hydroxy-3-methoxyphenyl)propanal, identified by the Chemical Abstracts Service Number (CAS No.) 1192280-94-6, is a significant organic compound with a rich structural framework that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This aldehyde derivative features a phenolic moiety substituted with both hydroxyl and methoxy groups, making it a versatile intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-(4-hydroxy-3-methoxyphenyl)propanal consists of a benzene ring substituted at the 4-position with a hydroxyl group (-OH) and at the 3-position with a methoxy group (-OCH₃). This arrangement imparts unique electronic and steric properties to the molecule, which are highly valuable in medicinal chemistry. The presence of both functional groups allows for diverse chemical transformations, including oxidation, reduction, and condensation reactions, making it a valuable building block for the synthesis of more complex pharmacophores.

In recent years, 2-(4-hydroxy-3-methoxyphenyl)propanal has been explored as a key intermediate in the development of novel therapeutic agents. Its phenolic core is reminiscent of many natural products and pharmacologically active compounds, suggesting potential applications in drug discovery. For instance, derivatives of this compound have been investigated for their antimicrobial, anti-inflammatory, and antioxidant properties. The hydroxyl and methoxy groups provide opportunities for further functionalization, enabling the design of molecules with tailored biological activities.

One of the most compelling aspects of 2-(4-hydroxy-3-methoxyphenyl)propanal is its role in the synthesis of flavonoid-like structures. Flavonoids are a class of natural compounds known for their health benefits and biological activities. By leveraging the reactivity of this aldehyde, chemists can construct analogs that mimic the structural features of flavonoids while introducing modifications that enhance potency or selectivity. This approach has been particularly fruitful in the development of compounds with anticancer and anti-inflammatory properties.

Recent studies have also highlighted the potential of 2-(4-hydroxy-3-methoxyphenyl)propanal in the context of enzyme inhibition. The phenolic moiety can interact with target enzymes through hydrogen bonding and other non-covalent interactions, making it an attractive scaffold for designing inhibitors. For example, derivatives of this compound have been shown to inhibit enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The ability to fine-tune the electronic properties of the molecule through strategic functionalization allows for the development of highly specific inhibitors with minimal off-target effects.

The synthesis of 2-(4-hydroxy-3-methoxyphenyl)propanal itself is an intriguing challenge that has been addressed by several research groups. Common synthetic routes involve condensation reactions between appropriate aromatic precursors and aldehydes or ketones, followed by selective functionalization to introduce the hydroxyl and methoxy groups. Advances in catalytic methods have further refined these processes, enabling higher yields and purities. These improvements are crucial for facilitating further downstream applications in drug development.

In addition to its pharmaceutical applications, 2-(4-hydroxy-3-methoxyphenyl)propanal has found utility in materials science. Its ability to participate in polymerization reactions makes it a candidate for developing novel polymeric materials with enhanced properties. For instance, it can be used to create cross-linked networks or coatings that exhibit specific mechanical or chemical characteristics. Such materials are increasingly relevant in areas such as biomedicine, where controlled-release formulations and tissue engineering scaffolds are essential.

The future prospects for 2-(4-hydroxy-3-methoxyphenyl)propanal are promising, given its versatility as an intermediate. As computational chemistry tools become more sophisticated, virtual screening methods can be employed to identify new derivatives with enhanced biological activities. Furthermore, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maintaining high efficiency. These advancements will likely accelerate the discovery and development of novel compounds based on this scaffold.

In conclusion,2-(4-hydroxy-3-methoxyphenyl)propanal (CAS No. 1192280-94-6) represents a valuable compound with broad applications across multiple disciplines. Its unique structural features make it an excellent candidate for drug discovery, material science, and industrial processes. As research continues to uncover new synthetic methodologies and biological functions,2-(4-hydroxy-3-methoxyphenyl)propanal is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.